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Compound of Interest

Compound Name: Arachidoyl glycine

Cat. No.: B594029

Essential Safety and Handling Guide for Arachidoyl
Glycine

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Arachidoyl glycine. Adherence to these procedures
is essential for ensuring personal safety and regulatory compliance in the laboratory.

Disclaimer: This material should be considered hazardous until further information becomes
available. Do not ingest, inhale, or allow contact with eyes, skin, or clothing. Wash thoroughly
after handling. Before use, the user must review the complete Safety Data Sheet (SDS)
provided by the supplier. This product is for research use only and is not intended for human or

veterinary diagnostic or therapeutic use.[1]

A critical distinction must be made between Arachidoyl glycine (CAS 617703-96-5), a
crystalline solid, and Arachidonoyl Glycine (CAS 179113-91-8), which is often supplied as a
solution in a flammable solvent like ethanol.[1][2] The handling procedures and personal
protective equipment (PPE) requirements differ significantly for each form.

Part 1: Handling Arachidoyl Glycine (Crystalline Solid)

Arachidoyl glycine in its solid form presents a potential hazard through inhalation of dust
particles and direct contact.
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PPE Category

Item

Specification

Eye & Face Protection

Safety Goggles or Glasses

Must conform to OSHA's eye
and face protection regulations
in 29 CFR 1910.133 or
European Standard EN166.

Face Shield

Recommended when there is
a splash hazard during

solution preparation.

Skin Protection

Gloves

Nitrile rubber gloves are a
suitable option. Always inspect
gloves before use and use

proper removal technique.

Lab Coat/Protective Clothing

Wear a lab coat or other
protective clothing to prevent

skin exposure.

Respiratory Protection

Fume Hood

All handling of the solid
powder should be conducted
in a certified chemical fume

hood to minimize inhalation.

Respirator

If a fume hood is not available
or if dust levels are expected
to be high, a NIOSH-approved

respirator may be necessary.

e Preparation:

o Ensure a certified chemical fume hood is operational.

o Gather all necessary equipment: spatulas, weighing paper, vials, and solvents.

o Don all required PPE as listed in the table above.

e Weighing and Aliquoting:
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o Conduct all weighing and handling of the solid Arachidoyl glycine inside the fume hood.

o Use anti-static weighing paper or a container to prevent dispersal of the powder.

o Carefully transfer the desired amount of the solid to a new, clearly labeled container.

e Solution Preparation:

o If preparing a stock solution, slowly add the solvent to the solid to avoid splashing.

o Arachidoyl glycine is soluble in organic solvents such as ethanol, DMSO, and
dimethylformamide (DMF).[1][3]

o Cap the container tightly and vortex or sonicate as needed to fully dissolve the solid.

e Post-Handling Cleanup:

o Wipe down the work surface in the fume hood with an appropriate solvent-dampened
cloth.

o Dispose of all contaminated disposable materials as hazardous waste.

o Remove PPE in the correct order to avoid self-contamination and wash hands thoroughly.

e Solid Chemical Waste:

o Collect unused solid Arachidoyl glycine and any contaminated materials (e.g., weighing
paper, gloves) in a clearly labeled, sealed container for hazardous waste.

o Store the waste container in a designated satellite accumulation area.

o Empty Containers:

o Thoroughly rinse empty containers with a suitable solvent (e.g., ethanol).

o Collect the rinsate as hazardous liquid waste.

o Deface the label on the empty, rinsed container before disposing of it in accordance with
local regulations.
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Part 2: Handling Arachidoyl Glycine in Solution (e.g., in

Ethanol)
When supplied in a solvent such as ethanol, the primary hazard is the flammability of the
solvent.

PPE Category Item Specification

Eye & Face Protection

Safety Goggles or Glasses

Must conform to OSHA's eye
and face protection regulations
in 29 CFR 1910.133 or
European Standard EN166.

Face Shield

Recommended due to the
splash hazard of the

flammable liquid.

Skin Protection

Gloves

Nitrile rubber gloves are a
suitable option. Always inspect
gloves before use and use

proper removal technique.

Lab Coat/Protective Clothing

A flame-resistant lab coat is
recommended. Prevents skin

exposure.

Respiratory Protection

Fume Hood

All handling of the flammable
solution must be conducted in

a certified chemical fume hood.

e Preparation:

o Work exclusively within a chemical fume hood.

o Ensure there are no ignition sources (e.g., open flames, hot plates, static electricity) in the

vicinity.

o Have a fire extinguisher rated for flammable liquids readily accessible.
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o Don all required PPE.

e Handling and Dispensing:

[e]

Use grounded metal or spark-proof tools when transferring the solution.

o

Open the container slowly to release any pressure.

[¢]

Use a pipette or syringe to transfer the desired volume to a new, labeled container.

[¢]

Keep the container sealed when not in use.

e Post-Handling Cleanup:

o

Clean any spills immediately with an absorbent material suitable for flammable liquids.

[¢]

Wipe down the work area within the fume hood.

[e]

Dispose of all contaminated materials as hazardous waste.

[e]

Remove PPE and wash hands thoroughly.
e Liquid Chemical Waste:

o Collect all waste solutions containing Arachidoyl glycine and ethanol in a designated,
sealed, and properly labeled container for flammable liquid waste.

o Do not mix with other waste streams, such as halogenated solvents.

o Store the waste container in a secondary containment tray within a flammable storage
cabinet.

e Contaminated Materials:

o Place all contaminated items (gloves, pipette tips, absorbent pads) in a sealed bag or
container labeled as hazardous waste.

Quantitative Data Summary
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The following table summarizes the solubility of Arachidoyl glycine in various solvents.

Solvent Approximate Solubility
Ethanol 25 mg/mL
Dimethylformamide (DMF) 20 mg/mL

Dimethyl sulfoxide (DMSO) 15 mg/mL

PBS (pH 7.2) 2 mg/mL

Data sourced from Cayman Chemical product
information.

Experimental Workflow and Signaling Pathway

Diagrams
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Caption: General workflow for handling Arachidoyl glycine.
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Caption: Simplified signaling pathway for N-Arachidonoyl Glycine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b594029#personal-protective-equipment-for-handling-
arachidoyl-glycine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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